Cas no 1093869-18-1 ((S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate)

• Product name: (S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate
• CAS No: 1093869-18-1
• MF: C₁₇H₂₅NO₆S
• MW: 371.448504209518
• CID: 842581
• PubChem ID: 59364367

(S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate
• [(2S)-3-[(3R)-oxan-3-yl]-2-(phenylmethoxycarbonylamino)propyl] methanesulfonate
• CarbaMic acid, N-[(1S)-1-[[(Methylsulfonyl)oxy]Methyl]-2-[(3R)-tetrahydro-2H-pyran-3-yl]ethyl]-, phenylMethyl ester
• Carbamic acid, N-[(1S)-1-[[(methylsulfonyl)oxy]methyl]-2-[(3R)-tetrahydro-2H-pyran-3-yl]ethyl]...
• SCHEMBL498945
• NWZITIGEULETCS-CVEARBPZSA-N
• (5)-2-(benzyloxycarbonylamino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate
• (S)-2-(benzyloxycarbonylamino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate
• DTXSID30731653
• (2S)-2-{[(Benzyloxy)carbonyl]amino}-3-[(3R)-oxan-3-yl]propyl methanesulfonate
• 1093869-18-1

• Inchi： InChI=1S/C17H25NO6S/c1-25(20,21)24-13-16(10-15-8-5-9-22-11-15)18-17(19)23-12-14-6-3-2-4-7-14/h2-4,6-7,15-16H,5,8-13H2,1H3,(H,18,19)/t15-,16+/m1/s1
• InChI Key： NWZITIGEULETCS-CVEARBPZSA-N
• SMILES： CS(=O)(OC[C@@H](NC(OCC1=CC=CC=C1)=O)C[C@H]2CCCOC2)=O

Computed Properties

• Exact Mass: 371.14025869g/mol
• Monoisotopic Mass: 371.14025869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.3Ų

Additional information on (S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate

Comprehensive Overview of (S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate (CAS No. 1093869-18-1)

The compound (S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate (CAS No. 1093869-18-1) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the tetrahydro-2H-pyran-3-yl moiety and methanesulfonate group, make it a valuable building block for the development of enantioselective drugs and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in asymmetric synthesis and peptide modifications.

In recent years, the demand for chiral intermediates like (S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate has surged, driven by advancements in targeted drug delivery and personalized medicine. The compound's benzyloxycarbonyl (Cbz) protecting group is particularly noteworthy, as it offers selective deprotection capabilities, a feature highly sought after in peptide coupling reactions. This aligns with the growing interest in "green chemistry" and sustainable synthetic methodologies, topics frequently queried in academic and industrial search engines.

The stereochemical integrity of (S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate is critical for its applications. The (R)-tetrahydro-2H-pyran-3-yl segment introduces a rigid cyclic ether framework, which can enhance the metabolic stability of derived compounds—a key consideration in modern drug design. This property resonates with trending searches on "improving drug half-life" and "scaffold modifications in medicinal chemistry."

From a synthetic perspective, the methanesulfonate (mesylate) group in this compound serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This characteristic is frequently explored in forums discussing "activated intermediates for SN2 reactions" or "optimizing alkylation protocols." The compound’s CAS No. 1093869-18-1 is often cross-referenced in patent databases, highlighting its role in proprietary pharmaceutical processes.

Analytical techniques such as chiral HPLC and NMR spectroscopy are essential for verifying the purity and enantiomeric excess of (S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate. These methods align with the increasing focus on "quality control in chiral synthesis," a hot topic in regulatory and manufacturing circles. Furthermore, the compound’s solubility profile in organic solvents like DCM and THF makes it a versatile candidate for diverse reaction conditions.

In conclusion, (S)-2-(((Benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl methanesulfonate (CAS No. 1093869-18-1) represents a critical tool for chemists working on stereocontrolled synthesis. Its multifaceted applications—from peptide engineering to drug candidate optimization—underscore its importance in contemporary research. As the scientific community continues to prioritize precision medicine and sustainable chemistry, this compound is poised to remain a focal point of innovation.